molecular formula C8H14ClF2N B2919559 2-(Difluoromethyl)spiro[3.3]heptan-2-amine;hydrochloride CAS No. 2377033-38-8

2-(Difluoromethyl)spiro[3.3]heptan-2-amine;hydrochloride

Cat. No. B2919559
CAS RN: 2377033-38-8
M. Wt: 197.65
InChI Key: BVMIUDNFKCQCMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Difluoromethyl)spiro[3.3]heptan-2-amine;hydrochloride, also known as DFMSH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFMSH is a spirocyclic amine that contains a difluoromethyl group, which makes it a valuable building block for the synthesis of various chemical compounds. In

Scientific Research Applications

Organosolubility and Optical Transparency of Novel Polyimides

Research has shown that novel polyimides derived from a spiro framework exhibit significant organosolubility and optical transparency. These materials, synthesized from diamine with various aromatic tetracarboxylic dianhydrides, demonstrate excellent thermal stability, low moisture absorptions, and low dielectric constants. The development of such polyimides could have implications for applications in electronics and materials science due to their transparent, flexible, and strong film-forming capabilities (Shujiang Zhang et al., 2010) (Zhang Shu-jiang et al., 2011).

Synthesis of Fluorinated Building Blocks

The synthesis of new fluorinated analogs based on the spiro[3.3]heptane motif has been achieved, highlighting the potential of these compounds in medicinal chemistry. Their unique three-dimensional shape and pattern of fluorine substitution could make them useful as building blocks in drug development, offering a different approach to molecular design (Anton V. Chernykh et al., 2016).

Enhanced Photoresponse in Solar Cells

A study on solid-state excitonic solar cells has demonstrated enhanced photoresponse through the use of a spiro-linked molecule as a secondary absorber. This innovation not only extends the spectral response but also increases the efficiency of solar cells, suggesting that compounds with spiro frameworks could play a crucial role in the development of more efficient energy conversion technologies (K. Driscoll et al., 2010).

Copper-Catalyzed Synthesis

The copper-catalyzed synthesis of trifluoromethyl-containing compounds via a radical cascade process has been explored. This methodology allows for the facile synthesis of potentially bioactive trifluoromethylated compounds, indicating the versatility of spiro frameworks in facilitating complex chemical reactions (Q. Meng et al., 2017).

properties

IUPAC Name

2-(difluoromethyl)spiro[3.3]heptan-2-amine;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13F2N.ClH/c9-6(10)8(11)4-7(5-8)2-1-3-7;/h6H,1-5,11H2;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BVMIUDNFKCQCMF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2(C1)CC(C2)(C(F)F)N.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H14ClF2N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

197.65 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Difluoromethyl)spiro[3.3]heptan-2-amine hydrochloride

CAS RN

2377033-38-8
Record name 2-(difluoromethyl)spiro[3.3]heptan-2-amine hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.